3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C28H27NO6
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 3-[(3,4-dimethoxyphenyl)methyl]-6-(4-methoxyphenyl)-10-methyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C28H27NO6/c1-17-27-20(15-29(16-34-27)14-18-5-10-24(32-3)25(11-18)33-4)12-23-22(13-26(30)35-28(17)23)19-6-8-21(31-2)9-7-19/h5-13H,14-16H2,1-4H3
• InChI Key: TYDFQBGDYRIQDS-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC3=C1OCN(C3)CC4=CC(=C(C=C4)OC)OC)C(=CC(=O)O2)C5=CC=C(C=C5)OC
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C=C3C4=CC=C(C=C4)OC)CN(CO2)CC5=CC(=C(C=C5)OC)OC

Description

3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a compound of interest in the field of medicinal chemistry. It belongs to the class of chromeno[6,7-e][1,3]oxazines, which have been shown to possess a range of biological activities. The synthesis of this compound has been achieved through various methods, and its potential applications in scientific research are currently being explored.

Mechanism of Action

The exact mechanism of action of 3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is not fully understood. However, it has been suggested that its biological activities are mediated through its ability to modulate various signaling pathways in cells. For example, it has been shown to inhibit the expression of pro-inflammatory cytokines by suppressing the activation of NF-κB signaling. It has also been reported to activate the Nrf2-ARE pathway, which plays a crucial role in protecting cells from oxidative stress.
Biochemical and Physiological Effects:
3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one has been shown to have a range of biochemical and physiological effects. It has been reported to reduce the levels of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one in lab experiments is its ability to modulate multiple signaling pathways, which makes it a versatile tool for studying various cellular processes. Another advantage is its low toxicity, which makes it a relatively safe compound to work with. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for research on 3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer, neurodegenerative disorders, and inflammatory diseases. Another direction is to further elucidate its mechanism of action and to identify its molecular targets. Additionally, exploring the structure-activity relationship of this compound and its analogs could lead to the development of more potent and selective compounds with improved biological activities.

Synthesis Methods

The synthesis of 3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one has been achieved through several methods. One such method involves the condensation of 3,4-dimethoxybenzaldehyde with 4-methoxyphenylacetic acid, followed by cyclization with methylamine and formaldehyde. Another method involves the reaction of 3,4-dimethoxybenzaldehyde with 4-methoxyphenylacetic acid and 2-aminoethanol, followed by cyclization with formaldehyde. Both methods have been reported to yield the desired compound in good yields.

Scientific Research Applications

3-(3,4-dimethoxybenzyl)-6-(4-methoxyphenyl)-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one has been shown to possess a range of biological activities that make it a promising compound for scientific research. It has been reported to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to have neuroprotective effects and to enhance cognitive function. These properties make it a potential candidate for the development of new drugs for the treatment of various diseases.